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Compound of Interest

Compound Name: Oxazosulfyl

Cat. No.: B6190897

AN-GCMS-0S01

Abstract

This application note describes a sensitive and selective method for the determination of
Oxazosulfyl residues in environmental and agricultural samples using Gas Chromatography-
Tandem Mass Spectrometry (GC-MS/MS). A representative method is provided, including
sample preparation, chromatographic conditions, and mass spectrometric parameters. The
protocol is intended to serve as a starting point for researchers and analytical scientists
involved in pesticide residue analysis and drug development.

Introduction

Oxazosulfyl is a novel insecticide belonging to the sulfyl chemical class, characterized by an
ethylsulfonyl moiety.[1] It is effective against a broad range of major rice insect pests.[1] As with
many modern pesticides, there is a need for robust analytical methods to monitor its presence
in various matrices to ensure food safety and environmental quality. Gas chromatography
coupled with tandem mass spectrometry (GC-MS/MS) is a powerful technique for the analysis
of pesticide residues due to its high sensitivity and selectivity.[2][3] This note outlines a general
approach for the analysis of Oxazosulfyl, which can be adapted and validated for specific
sample types.

Mode of Action
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Oxazosulfyl acts on the insect's nervous system. It has been reported to affect the voltage-
gated sodium channels in insects.[4] This mode of action leads to the disruption of nerve signal
transmission, resulting in paralysis and death of the target pests. A simplified representation of

this pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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